Lithium Aluminum Hydride (1M in THF)

• CAS No.: 16853-85-3
• Product Name: Lithium Aluminum Hydride (1M in THF)
• Molecular Formula: LiAlH4; AlH4Li
• Molecular Weight: 38 g/mol
• IUPAC Name: aluminum;lithium;hydride
• Standard InChI: InChI=1S/Al.Li.4H/q+3;+1;4*-1
• Standard InChIKey: BJKLPLABXHXMIM-UHFFFAOYSA-N
• SMILES: [H-].[H-].[H-].[H-].[Li+].[Al+3]
• Canonical SMILES: [H-].[H-].[H-].[H-].[Li+].[Al+3]
• Colorform: Microcrystalline powder when pure; gray when aluminum impurity present. Monoclinic crystals.; Gray-white monoclinic crystals
• Density: 0.917 at 59 °F (USCG, 1999); 0.92
• Melting Point: Decomposes >125 °C
• Physical Description: Lithium aluminum hydride appears as a white powder that turns gray on standing. If spread out over a large flat combustible surface, friction can cause ignition. Used to make other chemicals, as a polymerization catalyst, as a hydrogen source, and as a propellant.; PelletsLargeCrystals
• Description: Lithium aluminum hydride appears as a white powder that turns gray on standing. If spread out over a large flat combustible surface, friction can cause ignition. Used to make other chemicals, as a polymerization catalyst, as a hydrogen source, and as a propellant.
• Shelf Life: Stable in dry air at room temperature.; Sometimes turns gray on standing; Low melting solids or colorless, volatile liquids. /Alkylaluminum halides/; Less sensitive than trialkylaminums to oxidation upon exposure to air. /Alkylaluminum halides/
• Solubility: Solubility (parts/100 parts solvent): 30 (ether); 13 (tetrahydrofuran); 10 (dimethylcellosolve); 2 (dibutyl ether); 0.1 (dioxane).
• Synonyms: Tetrahydro-d4-Aluminate(1-) Lithium; Aluminum Lithium Hydride; Aluminum Lithium Hydride; Aluminum Lithium Hydride AlLiH4; Lithium Aluminum Hydride (LiAlH4); Lithium Tetrahydro-aluminate; Lithium Tetrahydroaluminate(1-); LAH
• PubChem Compound: 21226445
• Last Modified: Nov 11 2021